Cas no 2229626-77-9 (2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol)

• Product Name: 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol
• CAS No: 2229626-77-9
• MF: C₁₀H₁₃BrO₂S
• MW: 277.178021192551
• CID: 5963852
• PubChem ID: 165968432
• Update Time: 2025-08-05

2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol
• EN300-1936287
• 2229626-77-9

• Inchi： 1S/C10H13BrO2S/c1-13-8-5-4-7(3-2-6-14)9(11)10(8)12/h4-5,12,14H,2-3,6H2,1H3
• InChI Key： YDZXXSXSHFLTPX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CCCS)OC)O

Computed Properties

• Exact Mass: 275.98196g/mol
• Monoisotopic Mass: 275.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol

2-Bromo-6-Methoxy-3-(3-Sulfanylpropyl)Phenol: A Comprehensive Overview

The compound with CAS No. 2229626-77-9, commonly referred to as 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a bromine atom at the 2-position, a methoxy group at the 6-position, and a 3-sulfanylpropyl substituent at the 3-position of a phenol ring. These structural elements contribute to its distinctive chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol in drug discovery and development. The presence of the bromine atom and the sulfur-containing substituent makes this compound a promising candidate for exploring novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent antioxidant and anti-inflammatory activities, making it a potential lead molecule for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

The synthesis of 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol involves a multi-step process that combines advanced organic synthesis techniques. The starting material is typically a substituted phenol derivative, which undergoes bromination, methylation, and thiolation reactions to achieve the desired structure. These reactions are carefully optimized to ensure high yields and purity of the final product. The use of modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, has enabled precise characterization of this compound.

In terms of physical properties, 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol is known for its high melting point and moderate solubility in organic solvents. These properties make it suitable for use in various chemical reactions and formulations. Additionally, the compound's stability under different environmental conditions has been extensively studied, revealing its resistance to degradation under normal storage conditions.

The application of 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol extends beyond pharmacology into materials science. Its unique electronic properties make it a valuable component in the development of advanced materials, such as conductive polymers and sensors. Recent research has explored its potential as an additive in polymer systems to enhance their electrical conductivity and mechanical strength.

From an environmental perspective, the ecological impact of 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol has been a topic of interest. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it a more sustainable option compared to other similar compounds that persist longer in the environment.

In conclusion, 2-bromo-6-methoxy-3-(3-sulfanylpropyl)phenol is a versatile compound with significant potential in multiple scientific disciplines. Its unique structure, combined with its favorable chemical properties, positions it as a key player in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge will undoubtedly grow.